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Compound of Interest

Compound Name: 9,10-Dihydrophenanthrene

Cat. No.: B048381 Get Quote

Essential Safety and Handling Guide for 9,10-
Dihydrophenanthrene
This guide provides comprehensive, step-by-step safety and logistical information for the

handling and disposal of 9,10-Dihydrophenanthrene, tailored for researchers, scientists, and

drug development professionals. Adherence to these protocols is critical for ensuring personal

safety and environmental protection in the laboratory.

Immediate Safety and Hazard Summary
9,10-Dihydrophenanthrene is a chemical that requires careful handling due to its potential

hazards. Based on available safety data, it is classified as very toxic to aquatic life.[1][2]

Therefore, preventing its release into the environment is of paramount importance.[1][2] While

specific toxicity data in humans is limited, it is prudent to handle it as a potentially hazardous

substance, minimizing exposure through appropriate personal protective equipment (PPE).

Key Physical and Chemical Properties:
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Property Value

Molecular Formula C₁₄H₁₂

Molecular Weight 180.25 g/mol [3][4]

Appearance
At temperatures above its melting point, it is a

clear dark brown liquid.

Melting Point 30-35 °C (lit.)[3][5][6]

Boiling Point 168-169 °C at 15 mmHg (lit.)[5][6]

Flash Point >230 °F (>110 °C) - closed cup[5]

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling 9,10-Dihydrophenanthrene.

Protection Type Recommended PPE Standard/Specification

Eye and Face Protection

Tightly fitting safety goggles or

safety glasses with side

shields. A face shield should

be used in combination with

goggles if there is a splash

hazard.[1]

Conforming to EN166 (EU) or

NIOSH (US).

Skin Protection

Chemical-resistant gloves

(e.g., nitrile).[2] Fire/flame

resistant and impervious lab

coat or gown.[1] Closed-toe

shoes.

Ensure gloves are inspected

for integrity before each use.

Lab coat should have tight

cuffs.

Respiratory Protection

A full-face respirator is

recommended if exposure

limits are exceeded, or if

irritation is experienced.[1] For

solid material, a dust mask

(e.g., N95) may be appropriate

to avoid dust formation.

Use a multi-purpose

combination respirator

cartridge (US).
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Experimental Protocols
Protocol for Donning and Doffing PPE
Donning (Putting On) PPE:

Preparation: Before entering the laboratory, remove personal items like jewelry and watches.

[1][7] Tie back long hair.[1][7]

Inspect PPE: Visually inspect all PPE, including gloves, lab coat, and safety glasses, for any

damage such as rips, tears, or cracks.[1][7] Ensure you have the correct sizes.[1][7]

Lab Coat: Put on the lab coat, ensuring it is fully snapped or buttoned.[1][7]

Safety Glasses/Goggles: Put on safety glasses or goggles.[1][7]

Gloves: Put on gloves, ensuring the cuffs of the gloves go over the cuffs of the lab coat to

create a seal.[1][8]

Doffing (Taking Off) PPE: The goal is to remove PPE without contaminating yourself. The

general principle is to remove the most contaminated items first.

Gloves: Remove gloves using the glove-to-glove/skin-to-skin technique.[8]

With one gloved hand, pinch the palm of the other glove and peel it off, turning it inside

out.

Hold the removed glove in the still-gloved hand.

Slide the fingers of your ungloved hand under the cuff of the remaining glove and peel it

off, turning it inside out over the first glove.

Dispose of the gloves in the designated hazardous waste container.[7]

Lab Coat: Remove the lab coat by folding it in on itself, avoiding contact with the exterior.[1]

Safety Glasses/Goggles: Remove safety glasses or goggles by handling the earpieces or

strap from behind your head.[1][9]
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Hand Hygiene: Wash your hands thoroughly with soap and water for at least 20 seconds.[9]

Protocol for PPE Inspection and Maintenance
Safety Glasses/Goggles:

Inspection: Before each use, check for scratches, cracks, or other damage that could impair

vision or structural integrity.[10]

Maintenance: Clean daily with a lens cleaning solution and a soft cloth.[11] Store in a clean,

dry place away from direct sunlight.[10]

Chemical-Resistant Gloves:

Inspection: Before each use, visually inspect for discoloration, punctures, tears, or any signs

of degradation.[12][13]

Maintenance: Disposable gloves should not be reused.[7] Reusable gloves should be

decontaminated before removal if the manufacturer's instructions permit.

Lab Coat:

Inspection: Regularly check for stains, tears, or broken fasteners.

Maintenance: Launder lab coats separately from personal clothing. If grossly contaminated,

it may need to be disposed of as hazardous waste.

Operational and Disposal Plan
Handling and Storage

Handle 9,10-Dihydrophenanthrene in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation and dust formation.[1]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[1]

Spill Management
Evacuate: Alert others in the area and evacuate if necessary.
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Protect Yourself: Wear appropriate PPE as outlined above.

Containment: Prevent further spillage or leakage if it is safe to do so.[1] For solid spills, avoid

creating dust.[1]

Clean-up: Use a scoop or spatula to carefully transfer the spilled solid material into a labeled

hazardous waste container.[5] For liquid spills, use an inert absorbent material.

Decontamination: Clean the spill area with a suitable solvent, collecting all cleaning materials

as hazardous waste.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Solid Waste: Collect excess or unwanted 9,10-Dihydrophenanthrene powder in a

dedicated, clearly labeled hazardous waste container.[2]

Contaminated Materials: All disposable materials that have come into contact with the

chemical (e.g., gloves, absorbent pads, weighing paper) must be placed in the same

hazardous waste container.[5]

Solutions: If the compound is in a solvent, collect the solution in a separate, compatible,

and clearly labeled hazardous waste container for liquid chemical waste.[2]

Waste Container Labeling:

The container must be clearly labeled with the words "Hazardous Waste."[2]

Include the full chemical name: "9,10-Dihydrophenanthrene."[2]

List the associated hazards, such as "Toxic to Aquatic Life."

Indicate the date when waste was first added to the container.[2]

Temporary Storage in the Laboratory:

Keep the hazardous waste container securely sealed when not in use.[5]
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Store the waste in a designated satellite accumulation area within the lab, away from

incompatible materials.[14]

Decontamination of Empty Containers:

Triple rinse the empty container with a suitable solvent that can dissolve the chemical

residue.[2][15][16]

Collect the first rinsate as hazardous waste.[2]

Allow the container to air dry completely before disposal as regular trash, after defacing

the original label.[15]

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal in accordance

with all applicable regulations.[2][5]

Mandatory Visualization
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Preparation

Donning PPE

Chemical Handling

Doffing PPE

Waste Disposal

Start: Handling 9,10-Dihydrophenanthrene

Assess Hazards and Review SDS

Gather and Inspect PPE

1. Don Lab Coat

2. Don Safety Goggles

3. Don Gloves over Cuffs

Handle Chemical in Ventilated Area

Spill Occurs

No

Follow Spill Management Protocol

Yes

1. Remove Gloves

2. Remove Lab Coat

3. Remove Goggles

4. Wash Hands

Segregate and Label Hazardous Waste

Store Waste in Designated Area

Contact EHS for Disposal

End of Procedure

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 9,10-Dihydrophenanthrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. youtube.com [youtube.com]

2. benchchem.com [benchchem.com]

3. 9,10-Dihydrophenanthrene | C14H12 | CID 13058 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Phenanthrene, 9,10-dihydro- (CAS 776-35-2) - Chemical & Physical Properties by
Cheméo [chemeo.com]

5. 9,10-Dihydrophenanthrene | CAS#:776-35-2 | Chemsrc [chemsrc.com]

6. 9,10-DIHYDROPHENANTHRENE | 776-35-2 [chemicalbook.com]

7. reach.cdc.gov [reach.cdc.gov]

8. uottawa.ca [uottawa.ca]

9. PPE: Donning & Doffing | Office of Research Safety | The George Washington University
[researchsafety.gwu.edu]

10. cableorganizer.com [cableorganizer.com]

11. PPE Maintenance – The Top 7 Tips for Maintaining Safety Eyewear - Eyesafe
[eyesafe.ca]

12. ansell.com [ansell.com]

13. testinglab.com [testinglab.com]

14. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

15. Hazardous Waste Disposal Procedures | The University of Chicago Environmental
Health and Safety [safety.uchicago.edu]

16. campussafety.lehigh.edu [campussafety.lehigh.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 9,10-
Dihydrophenanthrene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048381#personal-protective-equipment-for-handling-
9-10-dihydrophenanthrene]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b048381?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=YFrRe16qgUE
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_Hazardous_Laboratory_Chemicals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Dihydrophenanthrene
https://www.chemeo.com/cid/49-992-7/Phenanthrene-9-10-dihydro
https://www.chemeo.com/cid/49-992-7/Phenanthrene-9-10-dihydro
https://www.chemsrc.com/en/cas/776-35-2_332003.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5180482.htm
https://reach.cdc.gov/sites/default/files/video-transcripts/PPE-Scenario1.pdf
https://www.uottawa.ca/about-us/sites/g/files/bhrskd336/files/2023-08/PPE%20Don%20-%20Doff%20SOP.pdf
https://researchsafety.gwu.edu/ppe-donning-doffing
https://researchsafety.gwu.edu/ppe-donning-doffing
https://www.cableorganizer.com/blogs/articles/tips-for-inspecting-and-maintaining-personal-protective-equipment-ppe-and-occupational-protective-equipment-ope
https://eyesafe.ca/blog/ppe-maintenance-the-top-7-tips-for-maintaining-safety-eyewear/
https://eyesafe.ca/blog/ppe-maintenance-the-top-7-tips-for-maintaining-safety-eyewear/
https://www.ansell.com/-/media/691bed017cb54557ad8a9563ca456cb1.ashx?rev=59352de3ed0e4fef9cb23e22387831b8&sc_lang=da&hash=7A1F58F60A3794CF3AA13208401B4AF7
https://www.testinglab.com/chemical-resistant-glove-inspection
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b048381#personal-protective-equipment-for-handling-9-10-dihydrophenanthrene
https://www.benchchem.com/product/b048381#personal-protective-equipment-for-handling-9-10-dihydrophenanthrene
https://www.benchchem.com/product/b048381#personal-protective-equipment-for-handling-9-10-dihydrophenanthrene
https://www.benchchem.com/product/b048381#personal-protective-equipment-for-handling-9-10-dihydrophenanthrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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